2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(2,2-dimethylpropyl)-1-[(3-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H32N2O2/c1-19(2,3)15-20-9-10-21(17(14-20)8-11-22)13-16-6-5-7-18(12-16)23-4/h5-7,12,17,22H,8-11,13-15H2,1-4H3
• InChI Key: BFXVPHCUZGKZTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CCN(C(C1)CCO)CC2=CC(=CC=C2)OC
• Molecular Formula: C19H32N2O2
• Molecular Weight: 320.5 g/mol

Description

2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol, also known as DMPE, is a chemical compound that belongs to the family of piperazine derivatives. It is a psychoactive drug that acts as a selective agonist for the dopamine D2 receptor subtype. DMPE has potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol acts as a selective agonist for the dopamine D2 receptor subtype. It binds to the receptor and activates it, leading to an increase in dopamine release in the brain. This results in the activation of downstream signaling pathways, which are involved in the regulation of motor function, reward, and addiction.
Biochemical and Physiological Effects:
2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been found to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to the activation of downstream signaling pathways. 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has also been found to increase locomotor activity in animal models, indicating its potential as a stimulant. Additionally, 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is a potent and selective agonist for the dopamine D2 receptor subtype, making it a useful tool for investigating the role of dopamine in various neurological disorders. 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol is also relatively easy to synthesize, making it readily available for research purposes. However, 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has some limitations for lab experiments. It is a psychoactive drug, which may affect the behavior of animal models in experiments. Additionally, 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol may have off-target effects on other receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol. One area of interest is the investigation of its potential therapeutic applications in neurological disorders, such as Parkinson's disease, schizophrenia, and addiction. Additionally, further studies are needed to investigate the molecular mechanisms underlying the effects of 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol on dopamine signaling pathways. Finally, the development of more selective agonists for the dopamine D2 receptor subtype could provide valuable tools for investigating the role of dopamine in neurological disorders.

Synthesis Methods

The synthesis of 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 1-(3-methoxybenzyl)-4-(2,2-dimethylpropyl)piperazine with ethylene oxide. The reaction is carried out under basic conditions, and the product is obtained in high yield and purity. 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol can also be synthesized by the reaction of 1-(3-methoxybenzyl)-4-(2,2-dimethylpropyl)piperazine with ethylene glycol, followed by reduction with sodium borohydride.

Scientific Research Applications

2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent and selective agonist for the dopamine D2 receptor subtype, which is involved in the regulation of motor function, reward, and addiction. 2-[4-(2,2-dimethylpropyl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been used in studies to investigate the role of dopamine in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction.